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Linarin Vehicle & Dosing in Animal Models

Administration Vehicle Dosage Animal
. ) Purpose | Effect Observed
Route Composition Information Model
Intraperitoneal 5% DMSO in 35, 70, and Mice Acetylcholinesterase (AChE)
(IP) Injection [1] saline [1] 140 mg/Kg [1] (Kunming inhibition in the brain [1]
strain) [1]
Oral (Dietary Mixed into 150 mg per Kg Weaned Improved intestinal barrier

Supplement) [2] basal diet [2] [3] of feed [2] [3] piglets [2]
3] 3]

Detailed Experimental Protocols

function, modulation of gut
microbiota [2] [3]

Here is a more detailed look at the methodologies from the key studies referenced above.

Protocol for Intraperitoneal Injection in Mice [1]

This study investigated the acetylcholinesterase (AChE) inhibitory activity of Linarin.
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e Vehicle Preparation: Linarin was first dissolved in pure DMSO and then further diluted in normal
saline to achieve a final concentration of 5% DMSO. The study notes that the final DMSO
concentration in the administered solution was kept below 1% [1].

¢ Dosing Regimen: A single intraperitoneal injection was administered.

e Experimental Groups: Mice were randomly divided into groups receiving either the vehicle (5%
DMSO in saline), a positive control (Huperzine A, 0.5 mg/Kg), or Linarin at 35, 70, and 140 mg/Kg.

e Tissue Collection: Animals were sacrificed 30 minutes after the injection, and brain tissues (cortex
and hippocampus) were collected for ex-vivo AChE activity analysis [1].

Protocol for Oral Administration in Piglets [2] [3]

These studies evaluated the protective effects of Linarin on intestinal health in an ETEC infection model.

¢ Vehicle Preparation: Linarin (purity =90%) was uniformly mixed into a standard basal diet for
weaned piglets to create the experimental feed [2] [3].

e Dosing Regimen: Piglets had ad libitum (free) access to the Linarin-supplemented feed for a 21-
day trial period. The dosage was set at 150 mg of Linarin per kilogram of feed [2] [3].

o Experimental Groups: Piglets were divided into four groups: basal diet, basal diet with Linarin,
basal diet with ETEC challenge, and basal diet with both Linarin and ETEC challenge.

¢ Outcome Measures: The study assessed diarrhea rate, colonic morphology, gene expression related
to inflammation and barrier function, gut microbiota composition, and metabolomic profiles [2].

The following diagram maps out the decision-making workflow for selecting and testing a vehicle for

Linarin, based on the protocols from the searched studies.
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(Start: Define Research Obj ectiva

Select Route of Administration (ROA)

Gntraperitoneal (IP) InjectiorD (Oral Administratiora

Vehicle: 5% DMSO in Saline Vehicle: Mixed into Feed

Preparation: Preparation:
1. Dissolve in pure DMSO 1. Obtain Linarin (Purity >90%)
2. Dilute in saline to final DMSO <1% 2. Mix uniformly into basal diet

Dosage (Mouse): Dosage (Piglet):
35, 70, 140 mg/kg 150 mg/kg of feed

Evaluate Efficacy & Safety

Click to download full resolution via product page

Troubleshooting & Key Considerations

When designing your experiment, please keep the following points in mind:

e DMSO Concentration: While a 5% DMSO in saline solution is proven effective, it is considered a
best practice to keep the final concentration of DMSO as low as possible to minimize potential
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solvent-related toxicity or stress in animals [1].

e Dosage Translation: The effective oral dosage of 150 mglkg feed for piglets was determined based
on prior studies in mouse models and converted using body surface area normalization [2] [3]. You
may need to perform similar calculations for your specific animal model.

¢ Purity of Compound: The Linarin used in the piglet study had a purity of 290% [3]. The purity of the
compound can significantly impact biological activity and the accuracy of dosing, so it is a critical
factor to report.

¢ Vehicle Compatibility with Assays: Always ensure that the chosen vehicle does not interfere with
your downstream analytical techniques. For example, high concentrations of DMSO can affect some
biochemical assays.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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